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Compound of Interest

Compound Name: Erastin

Cat. No.: B1684096

For researchers, scientists, and drug development professionals, the integrity of your work is
intrinsically linked to the safety of your laboratory environment. Handling potent, research-
grade compounds like Erastin, a pioneering inducer of ferroptosis, demands rigorous
adherence to safety and disposal protocols. This guide provides essential, step-by-step
logistical information to ensure the safe handling and disposal of Erastin, reinforcing our
commitment to being your trusted partner in laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Erastin is classified as a hazardous substance, primarily due to its acute oral toxicity.[1][2][3]
While some suppliers may provide differing classifications, it is imperative to handle Erastin
with the highest degree of caution.[4]

Personal Protective Equipment (PPE): Always handle Erastin in a designated area, such as a
certified chemical fume hood. The following PPE is mandatory:

o Gloves: Nitrile gloves should be worn. For any extensive handling, consider double-gloving.
» Eye Protection: Chemical safety goggles are required to protect from dust particles.

e Lab Coat: A standard lab coat should be worn to protect skin and clothing.

Safe Handling Advice:

» Avoid contact with skin, eyes, and clothing.[1]
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Do not breathe in dust.[1]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke in areas where Erastin is handled or stored.[1][2]

Store the compound locked up, in a tightly closed container in a dry, well-ventilated place.[1]

[2]14]

Chemical and Hazard Profile

For quick reference, the key quantitative data for Erastin is summarized below. Understanding
these properties is the first step in safe handling and disposal planning.

Property Value Citation(s)

2-[1-[4-[2-(4-
chlorophenoxy)acetyl]-1-

Chemical Name piperazinyllethyl]-3-(2- [5][6]
ethoxyphenyl)-4(3H)-

Quinazolinone

Molecular Formula C30H31CIN4O4 [415]
Molecular Weight 547.04 g/mol [4115]
CAS Number 571203-78-6 [2][5]
Appearance Solid, Crystalline [2][3]

] Acute Toxicity - Oral (Category
Primary Hazard o [1112]
3), Toxic if swallowed

) Toxic in contact with skin, Toxic
Other Potential Hazards o [3]
if inhaled

**Operational Plans: Disposal and Decontamination

The cardinal rule for Erastin disposal is that it must not be discarded down the drain or in
regular laboratory trash.[4] All Erastin waste is considered hazardous and must be disposed of
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through an approved waste disposal plant or a licensed hazardous waste contractor.[1][3]

Step-by-Step Erastin Waste Disposal Protocol

This protocol covers the disposal of pure Erastin, contaminated labware, and solutions.

e Segregation of Waste:

[¢]

Designate a specific, clearly labeled hazardous waste container for all Erastin-
contaminated materials.

o Solid Waste: This includes contaminated gloves, pipette tips, weigh boats, and paper
towels. Collect these items in a durable, sealable plastic bag or a designated solid waste
container.

o Liquid Waste: Collect aqueous solutions containing Erastin in a sealed, non-reactive (e.g.,
glass or polyethylene) waste container. Do not mix with other chemical waste unless
approved by your institution's Environmental Health and Safety (EHS) office.

o "Sharps" Waste: Contaminated needles or other sharps must be placed in a designated
sharps container.

e Packaging and Labeling:
o Ensure all waste containers are sealed tightly to prevent leaks or spills.

o Label every container clearly with "Hazardous Waste," "Erastin," and the appropriate
hazard pictogram (e.g., skull and crossbones for acute toxicity).[2] The label should also
include the date and the name of the generating laboratory/researcher.

o Storage Pending Disposal:

o Store the sealed and labeled waste containers in a designated, secure secondary
containment area.

o This storage area should be away from incompatible materials, such as strong oxidizing
agents.[1]
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e Arranging for Disposal:

o Contact your institution's EHS office or your contracted hazardous waste disposal service

to schedule a pickup.

o Provide them with a full inventory of the waste being collected. Never leave hazardous
waste unattended in hallways or loading docks.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

At the Bench

Generate Erastin Waste
(Solid, Liquid, Sharps)

Immediately

Segregate Waste into
Designated Containers

When full or
at end of day

Waste Handling

Securely Seal and
Label Containers
Store in Secure
Secondary Containment

On a regular
schedule

Final Disposal
Contact EHS for
Waste Pickup

Transfer to Approved

Waste Disposal Facility

Click to download full resolution via product page

A logical workflow for the proper disposal of Erastin waste.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1684096?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: Small-Scale Spill
Decontamination

This protocol details the methodology for cleaning a small spill of solid Erastin powder (<100
mg) within a chemical fume hood.

¢ Immediate Response:

o Ensure the fume hood sash is at the appropriate height.

o Alert others in the immediate area.

o Ensure you are wearing the correct PPE (double gloves, lab coat, safety goggles).
o Decontamination Procedure:

o Gently cover the spill with absorbent paper towels to prevent the powder from becoming
airborne.

o Carefully wet the paper towels with a 70% ethanol solution to dampen the powder. Do not
pour liquid directly onto the spill.

o Wipe the spill area from the outside inwards, using fresh paper towels for each wipe.

o Place all used cleaning materials into the designated solid hazardous waste container for
Erastin.

» Final Cleaning:
o Clean the spill surface with a detergent solution, followed by a rinse with clean water.
o Dispose of these cleaning materials as hazardous waste as well.

e Documentation:

o Record the spill and the cleanup procedure in your laboratory notebook. Report the
incident to your lab supervisor and EHS office as required by your institution's policies.
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Mechanism of Action: Erastin-Induced Ferroptosis

Erastin triggers a unique form of iron-dependent, non-apoptotic cell death known as
ferroptosis.[7] Its mechanism primarily involves the inhibition of the System Xc~
cystine/glutamate antiporter, which sets off a cascade of oxidative stress that is lethal to certain
cells, particularly specific types of cancer cells.[6][7]
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Signaling pathway of Erastin-induced ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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